![molecular formula C15H20N4O B7474932 (6-Methyl-1-propan-2-ylpyrazolo[3,4-b]pyridin-4-yl)-pyrrolidin-1-ylmethanone](/img/structure/B7474932.png)
(6-Methyl-1-propan-2-ylpyrazolo[3,4-b]pyridin-4-yl)-pyrrolidin-1-ylmethanone
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Overview
Description
(6-Methyl-1-propan-2-ylpyrazolo[3,4-b]pyridin-4-yl)-pyrrolidin-1-ylmethanone, also known as MP-10, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. MP-10 is a pyrazolo[3,4-b]pyridine derivative that exhibits a unique pharmacological profile, making it a promising candidate for further investigation.
Mechanism of Action
(6-Methyl-1-propan-2-ylpyrazolo[3,4-b]pyridin-4-yl)-pyrrolidin-1-ylmethanone acts as a positive allosteric modulator of the CB1 cannabinoid receptor, which is involved in the regulation of pain, inflammation, and neurological function. It enhances the binding of endogenous cannabinoids to the CB1 receptor, leading to increased signaling and downstream effects.
Biochemical and Physiological Effects
In vitro studies have shown that this compound can increase the release of dopamine and acetylcholine in the brain, suggesting potential applications in the treatment of Parkinson's and Alzheimer's diseases. It has also been found to have antinociceptive effects in animal models, indicating its potential as an analgesic.
Advantages and Limitations for Lab Experiments
One advantage of (6-Methyl-1-propan-2-ylpyrazolo[3,4-b]pyridin-4-yl)-pyrrolidin-1-ylmethanone is its unique pharmacological profile, which makes it a promising candidate for further investigation. However, its limited solubility in water and low bioavailability may pose challenges in its use in in vivo studies.
Future Directions
1. Investigating the potential applications of (6-Methyl-1-propan-2-ylpyrazolo[3,4-b]pyridin-4-yl)-pyrrolidin-1-ylmethanone in the treatment of neurological disorders, such as Parkinson's and Alzheimer's diseases.
2. Further exploring the analgesic and anti-inflammatory effects of this compound.
3. Developing more efficient synthesis methods to improve the yield and purity of this compound.
4. Investigating the effects of this compound on other cannabinoid receptors, such as CB2 and TRPV1.
5. Investigating the potential applications of this compound in the treatment of drug addiction and withdrawal symptoms.
6. Investigating the effects of this compound on other neurotransmitter systems, such as the serotonergic and noradrenergic systems.
In conclusion, this compound is a promising compound with potential applications in scientific research. Its unique pharmacological profile and potential therapeutic effects make it a promising candidate for further investigation. However, more research is needed to fully understand its mechanism of action and potential applications in various fields of research.
Synthesis Methods
The synthesis of (6-Methyl-1-propan-2-ylpyrazolo[3,4-b]pyridin-4-yl)-pyrrolidin-1-ylmethanone involves the reaction of 6-methylpyrazolo[3,4-b]pyridine-4-carboxylic acid with 2-bromo-2-methylpropane in the presence of a base, followed by the reaction with pyrrolidine-1-carboxamidine. The final product is obtained after purification through column chromatography.
Scientific Research Applications
(6-Methyl-1-propan-2-ylpyrazolo[3,4-b]pyridin-4-yl)-pyrrolidin-1-ylmethanone has been shown to exhibit a wide range of pharmacological activities, including analgesic, anti-inflammatory, and anticonvulsant effects. It has also been found to have potential applications in the treatment of neurological disorders, such as Parkinson's disease and Alzheimer's disease.
properties
IUPAC Name |
(6-methyl-1-propan-2-ylpyrazolo[3,4-b]pyridin-4-yl)-pyrrolidin-1-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N4O/c1-10(2)19-14-13(9-16-19)12(8-11(3)17-14)15(20)18-6-4-5-7-18/h8-10H,4-7H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NOFSNENOFWYOBD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C2C=NN(C2=N1)C(C)C)C(=O)N3CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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